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Compound of Interest

4-Chloro-3-sulfamoylbenzoyl!
Compound Name:
chloride

Cat. No.: B195224

Essential Safety and Handling Guide for 4-Chloro-3-
sulfamoylbenzoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-
Chloro-3-sulfamoylbenzoyl chloride (CAS No. 70049-77-3). Adherence to these procedures
Is critical for ensuring laboratory safety and operational integrity.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Chloro-3-sulfamoylbenzoyl chloride is
presented below for easy reference.
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Property Value

Molecular Formula C7HsCI2NOsS[1][2]
Molecular Weight 254.09 g/mol [2][3]

Melting Point 158-160 °C[1][2]

Boiling Point 424.6 °C at 760 mmHg[2][3]
Density 1.621 g/cm3[3]

Flash Point 210.6 °C[2]

Appearance Solid

Hazard Identification and Personal Protective Equipment
(PPE)

4-Chloro-3-sulfamoylbenzoyl chloride is a hazardous substance. The signal word for this
chemical is "Danger". Hazard statements indicate that it is harmful if swallowed or inhaled, and
causes severe skin burns and eye damage.[2]

Mandatory Personal Protective Equipment (PPE):

Protection Type Specification

Chemical safety goggles or a face shield.[4]

Eye/Face Protection Ensure eyewash stations are readily accessible.

[5][6]

Chemical-resistant gloves (e.g., nitrile rubber).
Skin Protection [7] Wear a lab coat or appropriate protective

clothing to prevent skin exposure.[4]

Use in a well-ventilated area, preferably within a
) ) chemical fume hood.[5][8] If ventilation is
Respiratory Protection ] ] ]
inadequate, a NIOSH-approved respirator is

required.[4]
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Operational Plan for Safe Handling

Follow these step-by-step procedures for the safe handling of 4-Chloro-3-sulfamoylbenzoyl
chloride from receipt to disposal.

. Preparation and Engineering Controls:

Before handling, ensure that a safety shower and eyewash station are unobstructed and
operational.[6]

Work exclusively in a well-ventilated laboratory, with operations conducted inside a certified
chemical fume hood.[5][8]

Have appropriate spill containment materials readily available.
. Handling the Chemical:

Wear all required PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.[7]

Avoid inhalation of dust or vapors.[2][5]

Prevent the formation of dust and aerosols during handling.[2]

Keep the container tightly closed when not in use.[2][8]
. Storage:

Store in a dry, cool, and well-ventilated place.[2][8]

Keep containers tightly closed.[2][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids/alkalis,
and moisture.[5][9] The substance is moisture-sensitive.[9]

Emergency and Disposal Plan

Emergency Procedures:
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Emergency Situation Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[5][8] Remove contact

lenses if present and easy to do.[5] Seek

immediate medical attention.[8][10]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) ]
clothing and shoes.[4] Seek immediate medical

attention.[4]

Move the victim to fresh air. If not breathing,
) give artificial respiration.[5][8] If breathing is
Inhalation o ) ) ]
difficult, give oxygen.[4] Seek immediate

medical attention.[8]

Do NOT induce vomiting.[5][8] If the victim is

conscious and alert, give 2-4 cupfuls of water.[4]
Ingestion Never give anything by mouth to an

unconscious person.[4][8] Seek immediate

medical attention.[8]

Evacuate personnel to a safe area.[5][8] Wear
appropriate PPE.[5] Absorb the spill with inert

Spill material (e.g., vermiculite, sand, or earth) and
place it in a suitable, closed container for
disposal.[4][8]

Disposal Plan:

o Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.

o Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

e Do not allow the chemical to enter drains or watercourses.[5][8]
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Workflow and Emergency Protocol

The following diagram illustrates the logical workflow for handling 4-Chloro-3-
sulfamoylbenzoyl chloride and the immediate steps to take in an emergency.

Start: Receive Chemical

'

Preparation:
- Verify Fume Hood
- Check Eyewash/Shower
- Don PPE

'

Handling in Fume Hood:
- Weigh/Transfer ~ [f-—-———-———-——-——————————— 1
- Perform Reaction

If not all used For pubgequent use After use
Storage: Disposal:
- Tightly Sealed - Follow Regulations Emergency Occurs
- Cool, Dry, Ventilated - Hazardous Waste

End of Process

Personal Exposure

Spill Response: First Aid:
- Evacuate - Skin/Eye Flush
- Wear PPE - Fresh Air
- Contain & Clean - Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling 4-Chloro-3-sulfamoylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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